Cas no 2580190-00-5 (Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate
• CAS No: 2580190-00-5
• MF: C₁₂H₁₅ClN₂O₃S
• MW: 302.777100801468
• MDL: MFCD33020883
• CID: 5658180
• PubChem ID: 155859106
• Update Time: 2025-10-28

Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580190-00-5
• Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate
• EN300-27194148

• MDL： MFCD33020883
• Inchi： 1S/C12H15ClN2O3S/c1-12(2,3)18-11(17)15-5-7(6-15)9(16)8-4-14-10(13)19-8/h4,7H,5-6H2,1-3H3
• InChI Key： RTLANGVQUHFVRR-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C2CN(C(=O)OC(C)(C)C)C2)=O)S1

Computed Properties

• Exact Mass: 302.0491912g/mol
• Monoisotopic Mass: 302.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Additional information on Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate

Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate (CAS No. 2580190-00-5): A Comprehensive Overview

The compound Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate, identified by its CAS number 2580190-00-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound’s molecular framework, incorporating both thiazole and azetidine moieties, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological properties of thiazole derivatives. Thiazole scaffolds are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of additional functional groups, such as the chloro-substituted thiazole ring and the azetidine carboxylate moiety in Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate, enhances its potential as a lead compound for drug discovery. Specifically, the chloro substituent on the thiazole ring can serve as a reactive site for further derivatization, while the azetidine ring provides a rigid structure that can interact with biological targets.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate suggest that it may be capable of binding to kinase active sites, thereby inhibiting their activity. This hypothesis is supported by preliminary computational studies that have modeled the interaction between this compound and various kinase proteins. These studies predict favorable binding affinities and suggest that further optimization could lead to potent kinase inhibitors.

Moreover, the compound’s azetidine ring presents an opportunity for exploring new chemical space. Azetidine derivatives are less commonly studied compared to their cyclohexane counterparts, but they offer unique steric and electronic properties that can be exploited for drug design. The incorporation of a carbonyl group at the 5-position of the thiazole ring in Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate adds another layer of complexity, potentially influencing both the reactivity and biological activity of the molecule. This structural feature may enable the compound to engage with biological targets in ways that other derivatives cannot.

Recent advances in synthetic methodologies have also made it more feasible to explore derivatives of compounds like Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have enabled chemists to introduce new functional groups with high precision. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to rapidly identify promising leads for further development.

The potential applications of this compound extend beyond kinase inhibition. For instance, its structural motif could be modified to develop agents with antiviral or anti-inflammatory properties. The thiazole ring is known to be present in several FDA-approved drugs, highlighting its importance as a pharmacophore. By leveraging this known bioactivity, researchers can design analogs of Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate that target different disease mechanisms while maintaining similar efficacy.

In conclusion, Tert-butyl 3-(2-chloro-1,3-thiazole-5-carbonyl)azetidine-1-carboxylate (CAS No. 2580190-00-5) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential applications in drug discovery make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will undoubtedly play a significant role in shaping the future of pharmaceutical development.